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Compound of Interest

Compound Name: Ro 31-9790

Cat. No.: B15574629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Ro 31-9790, a

synthetic metalloproteinase (MMP) inhibitor. Adherence to these protocols is essential to

ensure laboratory safety and the integrity of your research.

Immediate Safety and Handling Protocols
Ro 31-9790 should be handled with care, assuming it is a potentially hazardous substance, as

its toxicological properties have not been thoroughly investigated.[1] All personnel must be

trained on the potential hazards and safe handling procedures before working with this

compound.

1.1 Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against accidental exposure. The

following PPE is mandatory when handling Ro 31-9790 in both solid and solution forms.
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PPE Category Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from dust

particles and splashes.

Hand Protection

Double-gloving with nitrile

gloves for incidental contact.

For prolonged contact or

handling of DMSO solutions,

use butyl or neoprene gloves.

Nitrile gloves offer splash

protection but have limited

resistance to DMSO.[2][3]

Butyl or neoprene gloves are

recommended for better

protection against DMSO, a

common solvent for Ro 31-

9790.[3][4] Change gloves

immediately if contaminated.

Body Protection
A dedicated, buttoned

laboratory coat.

Protects skin and clothing from

contamination.

Respiratory Protection N95 particulate mask or higher.

Required when handling the

solid compound outside of a

certified chemical fume hood to

prevent inhalation of dust.

1.2 Engineering Controls

Ventilation: All manipulations of solid Ro 31-9790 and its solutions should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Safety Equipment: An operational eyewash station and safety shower must be readily

accessible in the laboratory.

Operational Plan: Step-by-Step Handling
Procedures
The following protocols provide a procedural guide for the safe handling of Ro 31-9790.

2.1 Preparation of Stock Solutions
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Ro 31-9790 is often dissolved in dimethyl sulfoxide (DMSO) for experimental use.[5][6][7]

Preparation: Before handling, ensure all required PPE is correctly worn and the chemical

fume hood is operational.

Weighing: Carefully weigh the desired amount of solid Ro 31-9790 in the fume hood.

Dissolving: Add the appropriate volume of DMSO to the solid compound in a suitable

container (e.g., a vial).

Mixing: Gently vortex or sonicate the solution until the compound is fully dissolved.

Storage: Store the stock solution in a tightly sealed container at -20°C.[5]

2.2 Use in Experiments

When adding the Ro 31-9790 solution to cell cultures or other experimental systems,

perform the transfer within the fume hood.

Ensure that all equipment that comes into contact with the compound is decontaminated

after use.

2.3 Spill Management

In the event of a spill, follow these procedures:

Small Spills:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material.

Collect the absorbed material into a designated hazardous waste container.

Clean the spill area with soap and water.

Large Spills:

Evacuate the laboratory and alert others.
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Contact your institution's Environmental Health and Safety (EHS) department immediately.

Disposal Plan
Proper disposal of Ro 31-9790 and associated waste is crucial to prevent environmental

contamination.

Solid Waste: All solid waste contaminated with Ro 31-9790, including empty vials, pipette

tips, and gloves, must be collected in a clearly labeled hazardous waste container.

Liquid Waste: Unused solutions of Ro 31-9790 in DMSO should be collected in a

designated, sealed container for hazardous liquid waste. Do not dispose of DMSO-

containing solutions down the drain.[8]

Disposal Method: All hazardous waste containing Ro 31-9790 should be disposed of through

a certified chemical waste disposal service, typically by incineration.[9] Contact your

institution's EHS department for specific disposal procedures.[9]

Quantitative Data
The following table summarizes the reported half-maximal inhibitory concentration (IC50)

values for Ro 31-9790 against L-selectin shedding in various cell types.

Cell Type IC50 (µM)

Mouse Lymphocytes 4.82 ± 0.75

Jurkat T cells 1.16 ± 0.27

Human Lymphocytes 0.70 ± 0.06

Human Monocytes 4.47 ± 1.27

Human Monocyte TNF-α 0.38 ± 0.05

Data obtained from MedChemExpress product information.

Experimental Workflow Diagram
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The following diagram illustrates the general workflow for the safe handling of Ro 31-9790.
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Caption: Workflow for the safe handling of Ro 31-9790 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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